Cas no 171919-76-9 (Tert-butyl (2S)-2-methyl-3-oxoazetidine-1-carboxylate)

Tert-butyl (2S)-2-methyl-3-oxoazetidine-1-carboxylate structure
171919-76-9 structure
Product Name:Tert-butyl (2S)-2-methyl-3-oxoazetidine-1-carboxylate
CAS No:171919-76-9
MF:C9H15NO3
MW:185.220302820206
MDL:MFCD28501893
CID:4612505
PubChem ID:15199114
Update Time:2024-11-04

Tert-butyl (2S)-2-methyl-3-oxoazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (2S)-2-methyl-3-oxoazetidine-1-carboxylate
    • SB15466
    • t-Butyl (2S)-2-methyl-3-oxoazetidine-1-carboxylate
    • tert-butyl(2S)-2-methyl-3-oxoazetidine-1-carboxylate
    • (2S)-1-(tert-Butoxycarbonyl)-2beta-methylazetidine-3-one
    • CID 15199114
    • (2S)-1-Boc-2-methyl-3-oxoazetidine
    • (S)-tert-Butyl 2-methyl-3-oxoazetidine-1-carboxylate
    • D84832
    • tert-Butyl (S)-2-methyl-3-oxoazetidine-1-carboxylate
    • CS-0077700
    • 171919-76-9
    • MFCD28501893
    • BS-43244
    • Tert-butyl (2S)-2-methyl-3-oxoazetidine-1-carboxylate
    • MDL: MFCD28501893
    • Inchi: 1S/C9H15NO3/c1-6-7(11)5-10(6)8(12)13-9(2,3)4/h6H,5H2,1-4H3/t6-/m0/s1
    • InChI Key: OPQMXTJLDQEDTI-LURJTMIESA-N
    • SMILES: O(C(N1CC([C@@H]1C)=O)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 185.10519334 g/mol
  • Monoisotopic Mass: 185.10519334 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 46.6
  • Molecular Weight: 185.22

Tert-butyl (2S)-2-methyl-3-oxoazetidine-1-carboxylate Pricemore >>

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